Cas no 529-96-4 (pyridoxamine-5'-phosphate)

• Product Name: pyridoxamine-5'-phosphate
• CAS No: 529-96-4
• MF: C₈H₁₃N₂O₅P
• MW: 248.172982931137
• CID: 937797
• PubChem ID: 57652936
• Update Time: 2025-06-09

pyridoxamine-5'-phosphate Chemical and Physical Properties

Names and Identifiers

• pyridoxamine-5'-phosphate
• [4-(aminomethyl)-5-hydroxy-6-methylpyridin-3-yl]methyl dihydrogen phosphate
• pyridoxamine 5\'-phosphate
• Pyridoxamine-5'-phosphate DISCONTINUED
• 4-Aminomethyl-5-hydroxy-6-methyl-3-pyridylmethyl phosphate
• pyridoxamine phosphate
• Pyridoxamine phosphate [JAN]
• Pyridoxamine,3-(dihydrogen phosphate)
• Pyridoxamine,dihydrogen phosphate
• Pyridoxamine-P
• pyrodoxylamine-5'-phosphate
• EINECS 208-471-6
• C00647
• Pyridoxamine, 3-(dihydrogen phosphate)
• DTXCID1026825
• Pyridoxamine-5'-phosphate, >=98.0% (HPLC)
• 4-AMINOMETHYL-3-HYDROXY-2-METHYL-5-((PHOSPHONOOXY)METHYL)PYRIDINE
• Q27093205
• UNII-Q05R77UO7P
• PYRIDOXAMINE PHOSPHATE [WHO-DD]
• Pyridoxamine 5-phosphoric acid
• (4-(aminomethyl)-5-hydroxy-6-methylpyridin-3-yl)methyl dihydrogen phosphate
• 4'-DEOXY-4'-AMINOPYRIDOXAL-5'-PHOSPHATE
• Pyridoxamine 5 inverted exclamation marka-phosphate
• DB02142
• TERT-BUTYL4-FORMYLPHENYLCARBONATE
• CHEBI:18335
• DTXSID3046825
• 4-(Aminomethyl)-5-hydroxy-6-methyl-3-pyridinemethanol alpha-(dihydrogen phosphate)
• SCHEMBL43832
• CHEMBL1235353
• pyridoxamine-5-phosphate
• pyridoxamine 5'-(dihydrogen phosphate)
• Tox21_112693
• Pyridoxamine 5'-phosphoric acid
• PYRIDOXAMINE PHOSPHATE ANHYDROUS
• {[4-(aminomethyl)-5-hydroxy-6-methylpyridin-3-yl]methoxy}phosphonic acid
• 529-96-4
• 16774-56-4
• Pyridoxamine, dihydrogen phosphate (7CI)
• HY-B1746
• NCGC00181045-02
• PZP
• BRN 0233653
• 3-Pyridinemethanol, 4-(aminomethyl)-5-hydroxy-6-methyl-, 3-(dihydrogen phosphate)
• pyridoxamine 5'-phosphate
• Pyridoxamine 5-phosphate
• MFCD00023504
• PYRIDOXAMINE 5'-PHOSPHATE [MI]
• bmse000131
• NS00014914
• AMMONIUM FERRIC CHLORIDE
• NCGC00181045-01
• CS-0013766
• 4-22-00-06065 (Beilstein Handbook Reference)
• 3-Pyridinemethanol, 4-(aminomethyl)-5-hydroxy-6-methyl-, alpha-(dihydrogen phosphate)
• 1zc9
• Q05R77UO7P
• 4-Aminomethyl-3-hydroxy-2-methyl-5-((phosphonooxy)methyl)pyridine dihydrate
• FT-0632315
• [4-(aminomethyl)-5-hydroxy-6-methyl-3-pyridyl]methyl dihydrogen phosphate
• CAS-529-96-4
• Pyridoxamine, dihydrogen phosphate
• pyridoxamine 5'-phosphate anion
• DB-052230
• Pyridoxamine 5a(2)-phosphate
• G77475
• SBI-0654078.0001

• MDL： MFCD00023504
• Inchi： 1S/C8H13N2O5P/c1-5-8(11)7(2-9)6(3-10-5)4-15-16(12,13)14/h3,11H,2,4,9H2,1H3,(H2,12,13,14)
• InChI Key： ZMJGSOSNSPKHNH-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC1=CN=C(C)C(=C1CN)O

Computed Properties

• Exact Mass: 248.05600
• Monoisotopic Mass: 248.05620852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.559±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (583 g/l) (25 º C),
• PSA: 135.71000
• LogP: 0.86390

pyridoxamine-5'-phosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：3-10
• RTECS：UT4710000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxamines Pyridoxamine 5'-phosphates
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxamine 5'-phosphates

Additional information on pyridoxamine-5'-phosphate

Comprehensive Overview of Pyridoxamine-5'-Phosphate (CAS No. 529-96-4): Functions, Applications, and Research Insights

Pyridoxamine-5'-phosphate (PMP), identified by its CAS number 529-96-4, is a biologically active coenzyme form of vitamin B6. This compound plays a pivotal role in cellular metabolism, particularly in amino acid and neurotransmitter synthesis. With increasing interest in nutraceuticals and metabolic health, PMP has garnered attention for its potential applications in glycation inhibition and anti-aging research. Its molecular structure, featuring a phosphorylated pyridoxamine moiety, enables unique enzymatic interactions, distinguishing it from other B6 vitamers like pyridoxal-5'-phosphate (PLP).

Recent studies highlight Pyridoxamine-5'-phosphate as a key player in mitochondrial function and cellular energy production. Researchers are exploring its role in metabolic disorders, such as diabetes, due to its ability to scavenge reactive carbonyl species. The compound’s mechanism of action involves transamination reactions, critical for maintaining amino acid homeostasis. This aligns with current trends in precision nutrition, where targeted micronutrients are leveraged for personalized health interventions.

In the pharmaceutical industry, CAS 529-96-4 is investigated for its neuroprotective properties. Its potential to modulate glutamate decarboxylase activity makes it relevant for neurological conditions like epilepsy and Parkinson’s disease. Additionally, PMP’s stability under physiological conditions enhances its suitability for drug formulation. These attributes have spurred interest in high-purity PMP synthesis, with advancements in enzymatic phosphorylation techniques improving yield and scalability.

The cosmetic sector also capitalizes on Pyridoxamine-5'-phosphate for its anti-glycation effects, addressing skin aging caused by advanced glycation end-products (AGEs). This application resonates with consumers seeking science-backed skincare ingredients. Furthermore, PMP’s compatibility with fermentation-derived actives aligns with the growing demand for clean-label biotechnology in beauty products.

Analytical methods for 529-96-4 quantification, such as HPLC-MS and enzymatic assays, ensure quality control in industrial applications. Regulatory bodies classify PMP as generally recognized as safe (GRAS) for specific uses, facilitating its inclusion in dietary supplements and functional foods. However, bioavailability studies remain a focus area, as researchers optimize delivery systems like liposomal encapsulation to enhance absorption.

Emerging research explores Pyridoxamine-5'-phosphate in gut microbiome modulation, linking its metabolism to microbial production of short-chain fatty acids. This intersects with popular health topics like probiotic synergy and personalized microbiota interventions. Such multidisciplinary relevance positions PMP as a compound of interest for both academic research and commercial innovation.

Environmental considerations in PMP production are also gaining traction, with green chemistry approaches reducing solvent waste. Lifecycle assessments compare traditional chemical synthesis with biocatalytic routes, addressing sustainability concerns in the vitamin B6 derivatives market. These developments cater to eco-conscious investors and consumers prioritizing carbon-neutral nutraceuticals.

In summary, Pyridoxamine-5'-phosphate (CAS 529-96-4) exemplifies the convergence of nutritional biochemistry and applied biotechnology. Its diverse applications—from clinical therapeutics to cosmeceuticals—underscore its versatility. As scientific understanding deepens, PMP continues to inspire innovations across health sectors, answering contemporary demands for evidence-based bioactive compounds and sustainable production methodologies.